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Compound of Interest

Compound Name: Antimony(III) iodide

Cat. No.: B1197476 Get Quote

Essential Safety and Handling Guide for
Antimony(III) Iodide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Antimony(III) iodide (SbI₃). It is intended for researchers,

scientists, and professionals in drug development who may work with this compound.

Antimony(III) iodide is a hazardous chemical that is harmful if swallowed or inhaled and may

cause an allergic skin reaction.[1][2][3] It is also toxic to aquatic life with long-lasting effects.[2]

[4][5] The compound is sensitive to air and moisture, which necessitates specific handling and

storage procedures.[1][4][5]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure safety when handling

Antimony(III) iodide. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Standards

Eye/Face Protection
Chemical safety goggles or a

face shield.[1][6]

NIOSH (US) or EN 166 (EU)

approved.[1]

Skin Protection

Chemical-resistant gloves

(inspect before use) and

protective clothing to prevent

skin exposure.[1][6][7]

Regulation (EU) 2016/425 and

the standard EN 374.[1]

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator is

recommended. For higher-

level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.[1] Work should be

conducted under a hood.[2]

NIOSH (US) or CEN (EU)

approved.[1]

Standard Operating Procedure for Handling
Antimony(III) Iodide
Adherence to a strict protocol is crucial to minimize exposure and ensure a safe laboratory

environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][8]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Before starting, ensure all necessary PPE is available and in good condition.

2. Handling the Compound:

Avoid the formation of dust and aerosols.[1]
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Do not eat, drink, or smoke in the work area.[1][8]

Wash hands thoroughly after handling the material.[1][8]

Keep the container tightly closed when not in use and store in a cool, dry place, protected

from air and moisture.[1]

3. Accidental Release Measures:

In case of a spill, evacuate the area.

Wear appropriate respiratory and protective equipment.[8]

Avoid creating dust.[8]

Carefully sweep or vacuum up the spilled material using a HEPA-filtered vacuum and place it

in a suitable, closed container for disposal.[9]

Do not allow the material to enter drains.[1][8]

Emergency Procedures
Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][5][8]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation or a rash occurs, seek

medical attention.[1][5][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek medical attention.[5][8]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[1][8]

Disposal Plan
Antimony(III) iodide and its containers must be disposed of as hazardous waste in

accordance with all local, state, and federal regulations.[8][9]

Waste Collection and Storage:

Collect waste material in a clearly labeled, sealed container.

Do not mix with other waste.[1]

Handle uncleaned containers as you would the product itself.[1]

Disposal Method:

A recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][3]
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Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal

company.[1]

Workflow for Handling and Disposal of Antimony(III)
Iodide

Handling

Post-Handling & Cleanup Waste Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Prepare Workspace
(Fume Hood, Eyewash Station)

Handle Antimony(III) Iodide
(Avoid Dust, Use Small Quantities)

Decontaminate Work Area Collect Waste in Labeled,
Sealed Container

Remove PPE Correctly

Wash Hands Thoroughly

Dispose as Hazardous Waste
(Follow Institutional Guidelines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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